Cas no 1518754-08-9 (2-Pentanol, 5,5-difluoro-)

• Product Name: 2-Pentanol, 5,5-difluoro-
• CAS No: 1518754-08-9
• MF: C₅H₁₀F₂O
• MW: 124.129108905792
• CID: 5266019
• Update Time: 2025-08-05

2-Pentanol, 5,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 5,5-difluoro-

• Inchi： 1S/C5H10F2O/c1-4(8)2-3-5(6)7/h4-5,8H,2-3H2,1H3
• InChI Key： RMYSXHHFRUAEBC-UHFFFAOYSA-N
• SMILES： CC(O)CCC(F)F

Additional information on 2-Pentanol, 5,5-difluoro-

2-Pentanol, 5,5-difluoro- (CAS No. 1518754-08-9): A Comprehensive Overview

2-Pentanol, 5,5-difluoro-, also identified by its CAS registry number 1518754-08-9, is a fluorinated alcohol with a unique chemical structure that has garnered attention in various scientific and industrial applications. This compound belongs to the broader category of alcohols, specifically pentanols, with two fluorine atoms attached to the fifth carbon of the pentanol chain. The presence of fluorine atoms introduces distinct chemical and physical properties, making this compound a subject of interest in fields such as pharmaceuticals, materials science, and organic synthesis.

The molecular formula of 2-Pentanol, 5,5-difluoro- is C₅H₁₀F₂O, with a molecular weight of approximately 136.13 g/mol. Its structure consists of a five-carbon chain where the hydroxyl group (-OH) is located on the second carbon (C₂), and two fluorine atoms are attached to the fifth carbon (C₅). This configuration imparts specific reactivity and solubility characteristics to the compound. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules due to its ability to undergo various nucleophilic substitutions and oxidation reactions.

One of the most significant applications of 2-Pentanol, 5,5-difluoro- lies in its role as a precursor in drug discovery and development. Fluorinated compounds are increasingly being explored in medicinal chemistry due to their unique pharmacokinetic profiles and improved bioavailability. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that fluorinated alcohols like 2-Pentanol, 5,5-difluoro- can serve as valuable building blocks for designing inhibitors targeting specific enzymes involved in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 2-Pentanol, 5,5-difluoro- has shown promise in materials science as a component in the synthesis of advanced polymers and surfactants. The fluorine atoms enhance the compound's hydrophobicity and thermal stability, making it suitable for applications in high-performance materials used in aerospace and electronics industries.

From a synthetic perspective, 2-Pentanol, 5,5-difluoro- can be synthesized via several routes, including nucleophilic substitution reactions involving alkyl halides or through oxidation of corresponding alcohols followed by fluorination. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production with minimal environmental impact.

Moreover, studies on the environmental fate and toxicity of 2-Pentanol, 5,5-difluoro- have been conducted to assess its safety for industrial use. Research indicates that this compound exhibits low acute toxicity but may undergo biodegradation under specific environmental conditions. These findings underscore the importance of responsible handling and disposal practices to minimize ecological risks.

In conclusion, 2-Pentanol, 5,5-difluoro- (CAS No. 1518754-08-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and potential for further functionalization make it a valuable asset in modern chemistry research and industrial processes.